Cas no 100836-76-8 (Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI))
100836-76-8 structure
Product Name:Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI)
CAS No:100836-76-8
MF:C15H23ClN2O2
MW:298.808323144913
CID:223320
PubChem ID:58072
Update Time:2025-04-19
Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI)
- (4-methylphenyl)methyl N-(2-pyrrolidin-1-ium-1-ylethyl)carbamate,chloride
- 100836-76-8
- CARBAMIC ACID, (2-PYRROLIDINYLETHYL)-, p-METHYLBENZYL ESTER, MONOHYDROCHLORIDE
- p-Methylbenzyl N-(2-pyrrolidinylethyl)carbamate hydrochloride
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- Inchi: 1S/C15H22N2O2.ClH/c1-13-4-6-14(7-5-13)12-19-15(18)16-8-11-17-9-2-3-10-17;/h4-7H,2-3,8-12H2,1H3,(H,16,18);1H
- InChI Key: AGRDRJFMKALPCI-UHFFFAOYSA-N
- SMILES: [Cl-].O(CC1C=CC(C)=CC=1)C(NCC[NH+]1CCCC1)=O
Computed Properties
- Exact Mass: 274.9649
- Monoisotopic Mass: 298.1448057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 269
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 46.3
Carbamic acid,[2-(1-pyrrolidinyl)ethyl]-, (4-methylphenyl)methyl ester, monohydrochloride(9CI) Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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